1-(2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl)-3-(4-fluorophenyl)-1-(furan-2-ylmethyl)thiourea
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Description
1-(2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl)-3-(4-fluorophenyl)-1-(furan-2-ylmethyl)thiourea is a useful research compound. Its molecular formula is C23H21ClFN3OS and its molecular weight is 441.95. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Compounds structurally related to 1-(2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl)-3-(4-fluorophenyl)-1-(furan-2-ylmethyl)thiourea have been explored for their antimicrobial properties. For instance, a study on 2-amino-4-(4-chlorophenyl)-N-(3-furan-2-ylmethyl carboxamido) thiophenes, synthesized using Gewald reaction, revealed significant antimicrobial activity. These compounds, characterized by IR, 1H NMR, and mass spectral data, show potential in combating microbial infections (Arora, Saravanan, Mohan, & Bhattacharjee, 2013).
Larvicidal Activity
Another related area of research is the development of larvicidal agents. A study on benzylidene derivatives of fenobam and its thio analogues, which share structural similarities, demonstrated promising larvicidal activity against Anopheles arabiensis, a major malaria vector. These findings are significant in the context of controlling mosquito-borne diseases (P et al., 2021).
Decarboxylative Claisen Rearrangement Reactions
The compound's components also find application in decarboxylative Claisen rearrangement reactions. For example, furan-2-ylmethyl, a part of the compound's structure, undergoes facile rearrangement, yielding heteroaromatic products. This process is significant in synthetic chemistry for creating complex molecular structures (Craig, King, Kley, & Mountford, 2005).
Crystal Structure and Biological Activities
The crystal structure analysis of related compounds, such as (4-fluorophenyl)(2-(methylthio)thiophen-3-yl)methanone, provides insights into the diverse applications in pharmaceuticals and material science. These compounds exhibit a range of biological activities, including antibacterial and antifungal properties, which are crucial in drug development (Nagaraju et al., 2018).
Anticancer Evaluation
Research on 6-methyl-4-[1-(2-substituted-phenylamino-acetyl)-1H-indol-3-yl]-2-oxo/thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid ethyl esters, which are structurally analogous, has shown potent antimicrobial and anticancer potential. These compounds, particularly effective against Escherichia coli and HCT-116 colon cancer cell line, highlight the therapeutic potential in oncology and infectious diseases (Sharma et al., 2012).
Properties
IUPAC Name |
1-[2-(5-chloro-2-methyl-1H-indol-3-yl)ethyl]-3-(4-fluorophenyl)-1-(furan-2-ylmethyl)thiourea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21ClFN3OS/c1-15-20(21-13-16(24)4-9-22(21)26-15)10-11-28(14-19-3-2-12-29-19)23(30)27-18-7-5-17(25)6-8-18/h2-9,12-13,26H,10-11,14H2,1H3,(H,27,30) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVUIGHSWFCQFLF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(N1)C=CC(=C2)Cl)CCN(CC3=CC=CO3)C(=S)NC4=CC=C(C=C4)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21ClFN3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.